Cas no 2137789-60-5 (Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)-)
Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)-
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- Inchi: 1S/C11H19Cl/c1-10(2,3)8-11(9-12)6-4-5-7-11/h4-5H,6-9H2,1-3H3
- InChI Key: DKJYILBJHZYWBU-UHFFFAOYSA-N
- SMILES: C1CC(CCl)(CC(C)(C)C)CC=1
Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678951-0.05g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 0.05g |
$1308.0 | 2023-03-11 | ||
| Enamine | EN300-678951-0.1g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 0.1g |
$1371.0 | 2023-03-11 | ||
| Enamine | EN300-678951-0.25g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 0.25g |
$1432.0 | 2023-03-11 | ||
| Enamine | EN300-678951-0.5g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 0.5g |
$1495.0 | 2023-03-11 | ||
| Enamine | EN300-678951-1.0g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678951-2.5g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 2.5g |
$3051.0 | 2023-03-11 | ||
| Enamine | EN300-678951-5.0g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 5.0g |
$4517.0 | 2023-03-11 | ||
| Enamine | EN300-678951-10.0g |
4-(chloromethyl)-4-(2,2-dimethylpropyl)cyclopent-1-ene |
2137789-60-5 | 10.0g |
$6697.0 | 2023-03-11 |
Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)-
Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- (CAS No. 2137789-60-5)
Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- (CAS No. 2137789-60-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclopentene core, which is substituted with a chloromethyl group and a 2,2-dimethylpropyl group. These functional groups contribute to its distinct chemical properties and reactivity.
The cyclopentene ring is a five-membered cyclic hydrocarbon that is known for its high reactivity due to the presence of a double bond. The substitution with a chloromethyl group introduces a reactive chlorine atom, which can participate in various chemical reactions such as nucleophilic substitution and elimination. The 2,2-dimethylpropyl group, on the other hand, provides steric hindrance and influences the compound's solubility and stability.
Recent studies have explored the potential of Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- in the development of new pharmaceuticals. One notable application is in the synthesis of intermediates for drug molecules. The chloromethyl group can be readily functionalized to introduce various pharmacophores, making this compound a valuable building block in drug discovery and development. For instance, researchers at the University of California have utilized this compound to synthesize novel antiviral agents that show promising activity against several RNA viruses.
In addition to its pharmaceutical applications, Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- has also been investigated for its use in materials science. The combination of the cyclopentene ring and the functional groups provides a versatile platform for the synthesis of polymers with tailored properties. Studies have shown that this compound can be polymerized to form materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and advanced composites.
The synthesis of Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the addition of a chloromethylating agent to a cyclopentene derivative followed by subsequent functionalization steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.
From an analytical perspective, Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and GC-MS (Gas Chromatography-Mass Spectrometry). These techniques provide detailed information about the molecular structure and purity of the compound. For example, NMR spectroscopy can confirm the presence of specific functional groups and their relative positions within the molecule.
Environmental considerations are also important when working with Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)-. While it is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure safety and environmental protection. Researchers at the Environmental Protection Agency (EPA) have conducted studies on the biodegradability and ecotoxicity of similar compounds to provide guidelines for their safe use.
In conclusion, Cyclopentene, 4-(chloromethyl)-4-(2,2-dimethylpropyl)- (CAS No. 2137789-60-5) is a versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure makes it an attractive candidate for various applications, from drug synthesis to polymer development. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry.
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